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Compound of Interest

Compound Name:
N-(2-bromophenyl)-5-chloro-2-

methoxybenzamide

CAS No.: 349538-99-4

Cat. No.: B1619430

Get Quote

Executive Summary: Immediate Action Protocol
N-(2-bromophenyl)-5-chloro-2-methoxybenzamide (CAS: 349538-99-4) is a halogenated

organic compound.[1][2][3] Improper disposal poses significant environmental risks due to the

persistence of halogenated bonds and the potential formation of toxic acidic gases (HBr, HCl)

during uncontrolled combustion.[3]

The Golden Rules of Disposal for this Compound:

NO DRAIN DISPOSAL: Under no circumstances should this compound enter the municipal

sewer system.

SEGREGATE AS HALOGENATED: It must be classified and stored with Halogenated

Organic Waste.[3]

INCINERATION ONLY: The ultimate disposal method must be high-temperature incineration

with acid gas scrubbing.[3]
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Chemical Profile & Hazard Identification
To ensure safe handling, one must understand the physicochemical properties that dictate the

waste stream. This compound contains both chlorine and bromine substituents on a benzamide

scaffold.[2][3]

Property Data Operational Implication

Chemical Name
N-(2-bromophenyl)-5-chloro-2-

methoxybenzamide
Official manifest name.[2][3]

CAS Number 349538-99-4
Use for waste inventory

tracking.[2][3]

Formula C₁₄H₁₁BrClNO₂

Halogenated: Requires

specific incineration protocols.

[2][3]

Molecular Weight ~340.6 g/mol
Likely a solid at room

temperature.[2][3]

Solubility
Low in water; Soluble in

DMSO, Methanol

If in solution, do not mix with

aqueous acid waste.[2][3]

Decomposition Releases HCl, HBr, NOx, COx
Fire Hazard: Do not incinerate

in standard trash.[2][3]

The "Why" Behind the Protocol
The presence of the aryl-bromide and aryl-chloride bonds renders this molecule chemically

robust.[2][3] If disposed of in standard landfill streams, it can leach into groundwater.[3] If

incinerated in standard medical waste incinerators (without scrubbers), it releases hydrogen

bromide and hydrogen chloride gas, which are corrosive and environmentally damaging [1].[3]

Waste Segregation & Containment Strategies
Effective disposal begins at the bench.[2][3] You must select the correct waste stream based on

the physical state of the compound.[3]
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Scenario A: Solid Waste (Pure Compound or
Contaminated Solids)
Applicability: Expired pure stock, contaminated weighing boats, gloves, or spill cleanup

materials.[3]

Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass amber jar.

Labeling: Affix a hazardous waste label clearly marked:

"Hazardous Waste - Solid, Toxic"[2][3]

Constituent: "N-(2-bromophenyl)-5-chloro-2-methoxybenzamide"[1][2][3]

Hazard Checkbox: Check "Toxic" and "Irritant."[2][3]

Segregation: Keep separate from oxidizers (e.g., permanganates, nitrates) to prevent

exothermic reactions.[3]

Scenario B: Liquid Waste (Reaction Mixtures or Mother
Liquors)
Applicability: Compound dissolved in solvents like DMSO, DCM, or Methanol.[3]

Stream Selection:Halogenated Organic Solvent Waste.

Note: Even if the solvent is non-halogenated (e.g., Methanol), the presence of dissolved

N-(2-bromophenyl)-5-chloro-2-methoxybenzamide classifies the entire mixture as

halogenated for disposal purposes [2].[2][3]

Container: HDPE carboy or safety can (if solvent is flammable).[3]

Compatibility: Ensure the solution pH is neutral (6–8).[3] If the reaction mixture is acidic or

basic, neutralize it before adding it to the solvent waste carboy to prevent container

pressurization.[2][3]

Operational Workflow: The Disposal Decision Tree
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The following diagram outlines the logical flow for processing this chemical from the bench to

the waste pickup area.

Waste Generation:
N-(2-bromophenyl)-5-chloro-2-methoxybenzamide

Determine Physical State

Solid Waste
(Powder, contaminated gloves)

 Dry Material

Liquid/Solution
(Dissolved in DMSO/MeOH/DCM)

 Dissolved

Container:
Wide-mouth HDPE or Glass

Label: 'Hazardous Waste - Solid'
Tag: Toxic, Halogenated

Satellite Accumulation Area
(Secondary Containment)

Is pH Neutral?

Neutralize to pH 6-8

 No (Acid/Base)

Container:
Halogenated Solvent Carboy

 Yes

External Disposal:
High-Temp Incineration

(RCRA Waste Code Consideration)

 EHS Pickup
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Figure 1: Decision matrix for the segregation and disposal of halogenated benzamide waste.[2]

[3]

Emergency Procedures: Spill Management
In the event of a spill, immediate containment is necessary to prevent facility contamination.[3]

[4]

PPE Required: Nitrile gloves (double gloving recommended), lab coat, and safety goggles.[2]

[3] If powder is aerosolized, use an N95 or P100 respirator.[3]

Solid Spill:

Do not dry sweep if dust generation is likely.[3]

Cover the spill with a damp paper towel (water or ethanol) to suppress dust.[3]

Scoop material into the Solid Hazardous Waste container.[2][3]

Clean the surface with a soap/water solution.[3]

Liquid Spill:

Absorb with vermiculite, clay, or a dedicated organic spill pad.[3]

Place saturated absorbents into a sealed bag and then into the solid waste container.[3]

Do not use bleach (sodium hypochlorite) immediately, as it may react with other chemical

residues; simple detergent is safer for initial cleanup.[2][3]

Regulatory Compliance (RCRA & EPA)[2][6]
While this specific CAS number is not typically a "Listed Waste" (P or U list) under US EPA

RCRA regulations, it defaults to a hazardous waste stream due to its toxicity and halogen

content.[3]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1619430/docs?utm_src=pdf-body-img#operational-guide-disposal-handling-of-n-2-bromophenyl-5-chloro-2-methoxybenzamide
https://www.chemscene.com/product/831252-42-7.html
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://www.chemscene.com/product/831252-42-7.html
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.chemscene.com/product/831252-42-7.html
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.chemscene.com/product/831252-42-7.html
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Coding: If the compound is mixed with spent halogenated solvents (e.g., Methylene

Chloride), the entire mixture often carries an F-code (e.g., F002) [3].[2]

Characteristic Waste: If disposed of as a pure substance, it may not fail TCLP, but Best

Management Practices (BMP) dictate it be treated as Non-RCRA Regulated Hazardous

Waste (if not ignitable/corrosive) that still requires incineration at a permitted facility.[2][3]

Documentation: Always list the full chemical name on the waste manifest.[2][3] Do not use

abbreviations like "Benzamide analog."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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